Cas no 56671-82-0 (3-iodocyclohex-2-enone)
3-Iodocyclohex-2-enone is a versatile intermediate in organic synthesis, characterized by its iodinated α,β-unsaturated cyclohexenone structure. This compound is particularly valuable in cross-coupling reactions, such as Suzuki or Heck couplings, due to the reactivity of the iodine substituent. Its conjugated enone system also makes it a useful precursor for Michael additions, Diels-Alder reactions, and other cyclization processes. The presence of both electrophilic (iodo) and nucleophilic (enone) sites enhances its utility in constructing complex molecular frameworks. High purity and stability under controlled conditions ensure reliable performance in synthetic applications, particularly in pharmaceuticals and fine chemical manufacturing.
3-iodocyclohex-2-enone structure
Product name:3-iodocyclohex-2-enone
3-iodocyclohex-2-enone Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one, 3-iodo-
- 3-iodocyclohex-2-en-1-one
- 3-IODOCYCLOHEX-2-ENONE
- SCHEMBL4811550
- 3-iodo-2-cyclohexen-1-one
- A936478
- 56671-82-0
- MB07038
- DTXSID20473151
- 3-iodocyclohex-2-enone
-
- Inchi： InChI=1S/C6H7IO/c7-5-2-1-3-6(8)4-5/h4H,1-3H2
- InChI Key： MAKRQTKPKWXSRR-UHFFFAOYSA-N
- SMILES： IC1CCCC(=O)C=1
Computed Properties
- Exact Mass: 221.95371
- Monoisotopic Mass: 221.95416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
3-iodocyclohex-2-enone Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I707175-50mg |
3-iodocyclohex-2-enone |
56671-82-0 | 50mg |
$ 70.00 | 2022-06-04 | ||
| Ambeed | A1159334-5g |
3-Iodocyclohex-2-enone |
56671-82-0 | 98% | 5g |
$777.0 | 2024-04-18 | |
| TRC | I707175-100mg |
3-iodocyclohex-2-enone |
56671-82-0 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I707175-500mg |
3-iodocyclohex-2-enone |
56671-82-0 | 500mg |
$ 340.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1563531-5g |
3-Iodocyclohex-2-en-1-one |
56671-82-0 | 98% | 5g |
￥5624.00 | 2024-05-08 |
3-iodocyclohex-2-enone Related Literature
-
Sang-gi Lee Chem. Commun. 2006 1049
-
Kai Zhao,Liang Shen,Zhi-Liang Shen,Teck-Peng Loh Chem. Soc. Rev. 2017 46 586
-
Hongjun Ren,Arkady Krasovskiy,Paul Knochel Chem. Commun. 2005 543
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:56671-82-0)3-iodocyclohex-2-enone
Purity:99%
Quantity:5g
Price ($):699.0